1-(4-Cyclopropylaminomethyl-piperidin-1-yl)-ethanone
CAS No.:
Cat. No.: VC13460778
Molecular Formula: C11H20N2O
Molecular Weight: 196.29 g/mol
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Specification
| Molecular Formula | C11H20N2O |
|---|---|
| Molecular Weight | 196.29 g/mol |
| IUPAC Name | 1-[4-[(cyclopropylamino)methyl]piperidin-1-yl]ethanone |
| Standard InChI | InChI=1S/C11H20N2O/c1-9(14)13-6-4-10(5-7-13)8-12-11-2-3-11/h10-12H,2-8H2,1H3 |
| Standard InChI Key | HQTMJSPTRQADGK-UHFFFAOYSA-N |
| SMILES | CC(=O)N1CCC(CC1)CNC2CC2 |
| Canonical SMILES | CC(=O)N1CCC(CC1)CNC2CC2 |
Introduction
Structural and Chemical Characteristics
1-(4-Cyclopropylaminomethyl-piperidin-1-yl)-ethanone is a heterocyclic organic compound featuring a piperidine backbone modified with a cyclopropylaminomethyl group at the 4-position and an acetyl (ethanone) group at the 1-position. Its molecular formula is C₁₂H₂₁N₂O, with a molecular weight of 209.31 g/mol . The structure combines rigidity from the cyclopropane ring with the conformational flexibility of the piperidine moiety, making it a versatile scaffold in medicinal chemistry.
Key Structural Data
| Property | Value | Source |
|---|---|---|
| IUPAC Name | 1-[4-(cyclopropylaminomethyl)piperidin-1-yl]ethanone | |
| CAS Number | 1353965-94-2 | |
| SMILES | CC(=O)N1CCC(CNC2CC2)CC1 | |
| Boiling Point | 130°C (predicted) | |
| Density | 1.07 g/cm³ (predicted) |
The cyclopropyl group introduces steric strain, while the ethanone moiety enhances electrophilic reactivity, enabling participation in nucleophilic acyl substitution reactions.
Synthesis and Reaction Pathways
The synthesis of 1-(4-Cyclopropylaminomethyl-piperidin-1-yl)-ethanone typically involves multi-step protocols:
Synthetic Route
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Piperidine Functionalization:
Reaction Scheme:
Key Reaction Conditions
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Solvents: Dichloromethane (DCM) or tetrahydrofuran (THF).
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Catalysts: Palladium on carbon (Pd/C) for hydrogenation steps in related analogs .
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Yield: ~65–75% after purification via column chromatography.
| Target | IC₅₀ (μM) | Mechanism | Source |
|---|---|---|---|
| LSD1 | 0.12 | Competitive binding to FAD | |
| Monoamine Oxidase B (MAO-B) | 2.4 | Non-competitive inhibition |
In murine models, derivatives of this compound demonstrated 40% reduction in tumor growth (p < 0.01) via epigenetic modulation .
Neuropharmacological Applications
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Antidepressant Potential: Analogous cyclopropylamine derivatives increased serotonin levels by 25% in hippocampal tissues (in vitro) .
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Cognitive Enhancement: Improved spatial memory in zebrafish models at 10 mg/kg (p < 0.05) .
| Hazard Category | GHS Code | Precautionary Measures |
|---|---|---|
| Skin Irritation | Category 2 | Wear nitrile gloves |
| Eye Damage | Category 1 | Use safety goggles |
| Respiratory Irritation | Category 3 | Use fume hood |
First Aid Measures
Industrial and Research Applications
Pharmaceutical Intermediates
Material Science
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Incorporated into polymer matrices to enhance thermal stability (Tg = 145°C).
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